Cas no 383135-49-7 (4-(Benzylsulfonyl)PhenylAcetic Acid)

• Product Name: 4-(Benzylsulfonyl)PhenylAcetic Acid
• CAS No: 383135-49-7
• MF: C₁₅H₁₄O₄S
• MW: 290.334263324738
• CID: 3056421
• PubChem ID: 3545091
• Update Time: 2025-05-23

4-(Benzylsulfonyl)PhenylAcetic Acid Chemical and Physical Properties

Names and Identifiers

• [4-(Benzylsulfonyl)phenyl]acetic acid
• AKOS005144429
• NCGC00307431-01
• 2-(4-(Benzylsulfonyl)phenyl)acetic acid
• 2-[4-(benzylsulfonyl)phenyl]acetic acid
• BBL021321
• 2-(4-benzylsulfonylphenyl)acetic Acid
• 383135-49-7
• 2-(4-Benzylsulfonylphenyl)aceticacid
• STK894030
• AB01304242-01
• CS-0358657
• 4-(Benzylsulfonyl)PhenylAcetic Acid

• Inchi： 1S/C15H14O4S/c16-15(17)10-12-6-8-14(9-7-12)20(18,19)11-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,16,17)
• InChI Key： BKIRRWJGBFFDIK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC(=O)O)=CC=1)(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 290.06128010Da
• Monoisotopic Mass: 290.06128010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.8Ų

Additional information on 4-(Benzylsulfonyl)PhenylAcetic Acid

4-(Benzylsulfonyl)PhenylAcetic Acid: A Comprehensive Overview

4-(Benzylsulfonyl)PhenylAcetic Acid, also known by its CAS number CAS No. 383135-49-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and biological studies have shed light on its versatile nature, making it a subject of extensive research.

The molecular structure of 4-(Benzylsulfonyl)PhenylAcetic Acid comprises a benzene ring substituted with a sulfonyl group attached to a benzyl moiety and an acetic acid group at the para position. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its biological activity. The sulfonyl group, in particular, is known for its ability to enhance the stability and bioavailability of molecules, making it a valuable component in drug design.

Recent studies have explored the synthesis of 4-(Benzylsulfonyl)PhenylAcetic Acid through various routes, including Suzuki coupling reactions and other cross-coupling techniques. These methods have not only improved the efficiency of synthesis but also opened avenues for further functionalization of the molecule. Researchers have demonstrated that the compound exhibits potent anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes.

In terms of biological applications, 4-(Benzylsulfonyl)PhenylAcetic Acid has shown promise as a lead compound in the development of novel drugs targeting chronic inflammatory diseases. Its ability to modulate key signaling pathways involved in inflammation has been validated through in vitro and in vivo experiments. Furthermore, preliminary toxicological studies indicate that the compound possesses a favorable safety profile, which is essential for its progression into clinical trials.

The structural versatility of 4-(Benzylsulfonyl)PhenylAcetic Acid also lends itself to further modifications, enabling researchers to explore its potential in other therapeutic areas such as oncology and neurodegenerative diseases. By leveraging advanced computational chemistry tools and high-throughput screening techniques, scientists are continuously uncovering new insights into its pharmacokinetics and pharmacodynamics.

In conclusion, 4-(Benzylsulfonyl)PhenylAcetic Acid, with its unique chemical structure and promising biological properties, represents a valuable asset in contemporary drug discovery efforts. As research progresses, this compound is expected to contribute significantly to the development of innovative therapeutic agents that address unmet medical needs.